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Introduction

Deuterated compounds, in which one or more hydrogen atoms are replaced by deuterium, are
of significant interest in pharmaceutical research and drug development. The substitution of
protium with deuterium can alter the metabolic pathways and stability of molecules due to the
kinetic isotope effect, making these compounds valuable tools in mechanistic studies and as
therapeutic agents. This guide provides a comprehensive overview of the physical
characteristics of deuterated decyl aldehyde (also known as deuterated decanal), a compound
with potential applications in various fields of chemical and pharmaceutical research.

Due to the limited availability of direct experimental data for deuterated decyl aldehyde, this
guide presents the known properties of its non-deuterated counterpart, decanal, and provides
estimated values for the deuterated form. The estimations are based on the general principles
of the effects of deuteration on physical properties.

Core Physical Properties

The replacement of hydrogen atoms with deuterium in decyl aldehyde is expected to have a
measurable impact on its physical properties. This is primarily due to the greater mass of
deuterium, which leads to a lower vibrational frequency of C-D bonds compared to C-H bonds.
Consequently, this affects the strength of intermolecular forces, such as van der Waals
interactions. Generally, deuteration leads to a slight increase in molecular weight, density,
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boiling point, and melting point. The refractive index, which is primarily dependent on the

electronic structure of the molecule, is not significantly altered by isotopic substitution.

Data Presentation

The following table summarizes the available quantitative data for decanal and provides

estimated values for deuterated decyl aldehyde.

Property

Decanal (Non-deuterated)

Deuterated Decyl Aldehyde
(Estimated)

Molecular Formula

C10H200

C10H18D20 (for decanal-d2)

Molecular Weight 156.27 g/mol [1][2][3] ~158.28 g/mol [1]
Colorless to pale yellow o
Appearance o Colorless to pale yellow liquid
liquid[1]
Density ~0.83 g/cm?3 Slightly higher than 0.83 g/cm?3
N ) Slightly higher than 207-209
Boiling Point 207-209 °C oc
Melting Point -5to7°C Slightly higher than -5to 7 °C
Refractive Index (n2°/D) ~1.428 Very similar to 1.428

Solubility

Insoluble in water; soluble in
organic solvents like ethanol

and ether.

Similar to non-deuterated form

Experimental Protocols

Accurate determination of the physical properties of deuterated decyl aldehyde is crucial for its

application in research. The following are detailed methodologies for key experiments.

Determination of Density

Apparatus:

o Pycnometer (a small, calibrated glass flask)
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e Analytical balance

Methodology:

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately determined.

o Mass of Pycnometer with Sample: The pycnometer is filled with deuterated decyl aldehyde,
ensuring no air bubbles are trapped. The excess liquid is wiped off, and the filled pycnometer
is weighed.

o Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with
deionized water of a known temperature. Its mass is determined.

« Calculation: The density of the deuterated decyl aldehyde is calculated using the following
formula: Density = (Mass of sample / Mass of water) x Density of water at the measurement
temperature.

Determination of Boiling Point

Apparatus:

Distillation flask

Condenser

Thermometer

Heating mantle
Methodology:
o Apparatus Setup: A standard distillation apparatus is assembled.

o Sample Addition: A small volume of deuterated decyl aldehyde is placed in the distillation
flask.

o Heating: The sample is gently heated.
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o Temperature Reading: The temperature is recorded when the liquid is boiling and the vapor
temperature is stable. This temperature is the boiling point.

Determination of Melting Point

Apparatus:

e Capillary tubes

e Melting point apparatus
Methodology:

o Sample Preparation: If the deuterated decyl aldehyde is solid at room temperature, a small
amount is finely powdered.

o Capillary Tube Loading: A small amount of the powdered sample is packed into a capillary
tube.

o Measurement: The capillary tube is placed in the melting point apparatus, which is then
heated slowly.

o Observation: The temperature range over which the solid melts is recorded as the melting
point.

Determination of Refractive Index

Apparatus:
o Abbe refractometer
Methodology:

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of the deuterated decyl aldehyde are placed on the prism of
the refractometer.
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o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.

Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the physical
characteristics of deuterated decyl aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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